Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(2-chlorobenzoyl)amino]benzoate

• Molecular Formula: C27H26ClN3O4
• Molecular Weight: 492 g/mol
• IUPAC Name: ethyl 4-(4-benzoylpiperazin-1-yl)-3-[(2-chlorobenzoyl)amino]benzoate
• InChI: InChI=1S/C27H26ClN3O4/c1-2-35-27(34)20-12-13-24(23(18-20)29-25(32)21-10-6-7-11-22(21)28)30-14-16-31(17-15-30)26(33)19-8-4-3-5-9-19/h3-13,18H,2,14-17H2,1H3,(H,29,32)
• InChI Key: PEVYLVYJLSHFPA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4Cl

Description

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(2-chlorobenzoyl)amino]benzoate is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is a piperazine derivative and has been shown to exhibit a broad range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. In

Mechanism of Action

The mechanism of action of Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(2-chlorobenzoyl)amino]benzoate is not fully understood. However, it has been suggested that it may act by inhibiting the activity of various enzymes and signaling pathways involved in tumor growth, inflammation, and viral replication.
Biochemical and Physiological Effects:
Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(2-chlorobenzoyl)amino]benzoate has been shown to exhibit a broad range of biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and inhibit viral replication. Additionally, it has been demonstrated to possess antioxidant activity and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(2-chlorobenzoyl)amino]benzoate in lab experiments is its broad range of biological activities. This makes it a versatile compound that can be used to study various biological processes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or enzymes.

Future Directions

There are several future directions for research on Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(2-chlorobenzoyl)amino]benzoate. One area of interest is its potential as a therapeutic agent for cancer, inflammation, and viral infections. Additionally, further studies are needed to elucidate its mechanism of action and to identify specific targets for drug development. Finally, there is a need for more research on the safety and toxicity of this compound, as well as its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(2-chlorobenzoyl)amino]benzoate involves the reaction between 4-benzoyl-1-piperazinecarboxylic acid and 2-chlorobenzoyl chloride in the presence of triethylamine and N,N-dimethylformamide. The reaction is carried out at room temperature and the resulting product is purified using column chromatography.

Scientific Research Applications

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(2-chlorobenzoyl)amino]benzoate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor activity by inducing cell cycle arrest and apoptosis in various cancer cell lines. Additionally, it has been demonstrated to possess anti-inflammatory activity by inhibiting the production of inflammatory cytokines such as TNF-α and IL-6. Furthermore, it has been found to exhibit antiviral activity against HIV-1 by inhibiting viral replication.